Cas no 1710344-92-5 (5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1710344-92-5
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 5220473
• Update Time: 2025-05-25

5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid
• 2H-1,2,3-Triazole-4-carboxylic acid, 5-bromo-2-(2-methylphenyl)-

• Inchi： 1S/C10H8BrN3O2/c1-6-4-2-3-5-7(6)14-12-8(10(15)16)9(11)13-14/h2-5H,1H3,(H,15,16)
• InChI Key： IBKBXZQYXMCJEL-UHFFFAOYSA-N
• SMILES： N1=C(Br)C(C(O)=O)=NN1C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid

Introduction to 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1710344-92-5)

5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1710344-92-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The presence of a bromine substituent and a carboxylic acid functional group in its molecular structure imparts unique chemical properties, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The molecular structure of 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid consists of a triazole ring fused with a brominated aromatic moiety and an electron-withdrawing carboxylic acid group. This arrangement not only enhances its reactivity but also influences its interaction with biological targets. The bromine atom, in particular, serves as a handle for further chemical modifications, enabling the synthesis of diverse analogs for pharmacological screening.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid has emerged as a promising candidate due to its structural features that are conducive to binding with biological macromolecules. The triazole ring, known for its stability and ability to form hydrogen bonds, is particularly advantageous in drug design. Its incorporation into pharmaceutical candidates has been associated with enhanced binding affinity and selectivity towards various enzymes and receptors.

One of the most compelling aspects of 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid is its versatility in medicinal chemistry. The carboxylic acid group provides a site for esterification or amidation, allowing for the creation of prodrugs or conjugates that can improve solubility and bioavailability. Additionally, the o-tolyl (methylphenyl) substituent contributes to lipophilicity, which is often critical for membrane permeability and oral bioavailability.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The bromine substituent, being electron-withdrawing, can modulate electronic properties and influence binding interactions with target proteins. This feature has been leveraged to design molecules with improved pharmacokinetic profiles.

The synthesis of 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as bromination and carboxylation. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, aligning with green chemistry principles.

In terms of biological activity, preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain therapeutic targets. For example, modifications at the bromine position have been shown to enhance binding affinity to specific enzymes involved in inflammatory pathways. Similarly, variations at the carboxylic acid moiety have led to compounds with improved metabolic stability.

The pharmaceutical industry continues to invest heavily in heterocyclic compounds due to their demonstrated efficacy and safety profiles. 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid stands out as a versatile building block that can be tailored to meet specific pharmacological requirements. Its unique combination of structural features makes it an attractive candidate for further development into novel therapeutics.

As research progresses, the applications of this compound are expected to expand into new therapeutic areas. Collaborative efforts between chemists and biologists are crucial for unlocking its full potential. By leveraging cutting-edge synthetic techniques and computational modeling, scientists can accelerate the discovery process and bring new treatments to patients more rapidly.

The regulatory landscape also plays a significant role in the development of new pharmaceuticals. Ensuring compliance with safety standards while optimizing efficacy remains a top priority. The well-documented chemical properties of 5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid provide a solid foundation for navigating these regulatory hurdles.

In conclusion,5-Bromo-2-o-tolyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1710344-92-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes enable diverse chemical modifications and biological applications. As scientists continue to explore its properties and derivatives,this molecule is poised to contribute valuable insights into drug discovery efforts worldwide.